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Compound of Interest

Compound Name: PF-573228

Cat. No.: B1684526

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
environmental responsibility. This guide provides essential information and step-by-step
procedures for the proper disposal of PF-573228, a potent and selective FAK inhibitor.
Adherence to these guidelines is crucial for maintaining a safe laboratory environment and
ensuring compliance with regulatory standards.

Understanding PF-573228: Key Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of key quantitative data for PF-573228.
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Property Value

Molecular Weight 491.5 g/mol

Molecular Formula C22H20F3N503S

Purity >98%

Solubility in DMSO 75 mM

IC50 against FAK 4 nM (recombinant catalytic fragment)[1]

30-100 nM (blocks FAK Tyr397
phosphorylation)

IC50 in cultured cells

Short-term: -20°C, Long-term: -20°C in the dark,

Storage Conditions ]
Protect from air[2][3]

Experimental Protocols: General Disposal
Procedure for Chemical Waste

The following protocol outlines the general procedure for the disposal of chemical waste like
PF-573228 in a laboratory setting. These are general guidelines and should be adapted to
comply with the specific regulations of your institution and local authorities.

1. Waste ldentification and Segregation:

o Characterize the Waste: Identify all components of the waste stream containing PF-573228.
This includes unused stock solutions, contaminated media, and disposable labware (e.g.,
pipette tips, tubes).

e Segregate Waste Streams: Do not mix PF-573228 waste with other incompatible waste
types. As a general principle, chemical wastes should be segregated by their hazard class
(e.g., flammables, corrosives, toxics).[4] Halogenated and non-halogenated solvent wastes
should often be collected separately.[5]

2. Containerization:
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o Select Appropriate Containers: Use chemically compatible and leak-proof containers for
waste collection. For liquid waste, plastic bottles are often preferred over glass to avoid
breakage.[6]

o Label Containers Clearly: All waste containers must be clearly labeled with the words
"Hazardous Waste," the full chemical name (PF-573228), and any other components in the
mixture.[5][6] The date of accumulation should also be recorded.

3. Accumulation and Storage:

o Satellite Accumulation Areas (SAA): Store waste in a designated Satellite Accumulation Area
within the laboratory.[4] This area should be under the control of the laboratory personnel.

e Secondary Containment: Place waste containers in secondary containment, such as a tray
or tub, to contain any potential leaks or spills.[5]

o Keep Containers Closed: Waste containers must be kept tightly sealed except when adding
waste.[5][7]

4. Disposal Request and Pickup:

» Follow Institutional Procedures: Adhere to your institution's specific procedures for
requesting a hazardous waste pickup. This may involve an online request system or
contacting the Environmental Health and Safety (EH&S) office.

e Do Not Dispose Down the Drain: Chemical waste such as PF-573228 should never be
disposed of down the sink.[7][8]

o Empty Container Disposal: Empty containers that held PF-573228 should be triple-rinsed
with a suitable solvent. The first rinsate must be collected as hazardous waste.[5][6] After
triple rinsing and ensuring the container is fully empty, deface the label and dispose of it
according to your institution's guidelines for non-hazardous solid waste.[7]

Visualizing the Disposal Workflow

To further clarify the procedural steps and decision-making process involved in the proper
disposal of PF-573228, the following diagram illustrates the logical workflow.
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Caption: Logical workflow for the proper disposal of PF-573228 waste.

By following these procedures and utilizing the provided resources, researchers can ensure the
safe and compliant disposal of PF-573228, contributing to a secure and sustainable laboratory
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environment. Always consult your institution's specific guidelines and the manufacturer's Safety
Data Sheet (SDS) for the most accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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